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Compound of Interest

Compound Name: 6-bromohex-2-yne

Cat. No.: B2612857 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Bromohex-2-yne is a chemical compound with the molecular formula C₆H₉Br.[1] It belongs

to the class of haloalkynes, which are characterized by the presence of a halogen atom and a

carbon-carbon triple bond. Due to its reactive nature as a potential alkylating agent, a thorough

understanding of its safety and hazards is paramount for professionals in research, discovery,

and drug development. This technical guide provides an in-depth overview of the known safety

information, handling procedures, and toxicological profile of 6-bromohex-2-yne, based on

available data and the properties of structurally related compounds.

Physicochemical and Toxicological Properties
While specific quantitative toxicological data such as LD50 (median lethal dose) or LC50

(median lethal concentration) for 6-bromohex-2-yne are not readily available in the public

domain, its hazard profile can be inferred from its chemical structure and the known properties

of haloalkanes and alkylating agents.

Physicochemical Data
Proper handling and storage procedures are informed by the physicochemical properties of a

substance.
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Property Value Source

Molecular Formula C₆H₉Br [1]

Molecular Weight 161.04 g/mol [1]

Appearance Not specified; likely a liquid Inferred

Storage Temperature
2-8°C, sealed in a dry

environment
[2]

Toxicological Data
As a bromoalkane, 6-bromohex-2-yne is classified as a hazardous substance. The Globally

Harmonized System of Classification and Labelling of Chemicals (GHS) provides the following

hazard statements.[1]

Hazard Class GHS Hazard Statement

Flammable liquids H226: Flammable liquid and vapor

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity — single exposure;

Respiratory tract irritation
H335: May cause respiratory irritation

Note: Specific quantitative toxicity values (e.g., LD50, LC50) for 6-bromohex-2-yne are not

publicly available. The toxicological assessment is based on its GHS classification and the

known hazards of alkylating agents.

Mechanism of Toxicity: The Role of Alkylating
Agents
6-Bromohex-2-yne is a potential alkylating agent. Alkylating agents are reactive compounds

that can transfer an alkyl group to nucleophilic sites on biological macromolecules, most

significantly DNA. This action can lead to cytotoxicity and has implications for both therapeutic

applications and toxicity.
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The proposed mechanism of toxicity for 6-bromohex-2-yne involves the covalent modification

of DNA, leading to a cascade of cellular events that can result in cell cycle arrest and

apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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